2-Fluoro-4-(4-methylthiophenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(4-methylsulfanylphenyl)phenol
• InChI: InChI=1S/C13H11FOS/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key: OLRJKHGGMRMMJY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CC(=C(C=C2)O)F
• Molecular Formula: C13H11FOS
• Molecular Weight: 234.29 g/mol
• CAS No.: 1262001-43-3

Description

2-Fluoro-4-(4-methylthiophenyl)phenol, 95% (2F4MTP) is a synthetic compound commonly used in the field of organic chemistry for a variety of applications. It is a white solid, with a melting point of 154-155 °C and a boiling point of 224-225 °C. 2F4MTP has a number of unique properties that make it useful for scientific research and lab experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2F4MTP.

Scientific Research Applications

2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been used in a number of scientific research applications. It has been used to study the mechanism of action of certain drugs, as well as to investigate the biochemical and physiological effects of these drugs. It has also been used to study the effects of various environmental pollutants on human health. In addition, 2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been used as a reagent in organic synthesis, as well as in the synthesis of novel compounds.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95% is not yet fully understood. However, it is believed to work by acting as a proton-donating agent. This means that it can donate protons to certain molecules, which can then be used to catalyze reactions. This makes it useful for a variety of applications, such as drug synthesis and drug metabolism.
Biochemical and Physiological Effects
2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has been shown to have a number of biochemical and physiological effects. It has been found to affect the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. In addition, it has been found to inhibit the activity of certain receptors, such as the muscarinic acetylcholine receptor, which is involved in the regulation of neurotransmitter release. Finally, it has been found to have an effect on the activity of certain hormones, such as cortisol, which is involved in the regulation of stress.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(4-methylthiophenyl)phenol, 95% has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. In addition, it is stable and has a relatively low toxicity. However, it can be difficult to work with, as it is a solid at room temperature and can be difficult to dissolve in certain solvents.

Future Directions

There are a number of potential future directions for the use of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%. One potential direction is to use it as a tool for drug synthesis and drug metabolism. Another potential direction is to use it to study the effects of environmental pollutants on human health. Finally, it could be used to synthesize novel compounds or to study the biochemical and physiological effects of certain drugs.

Synthesis Methods

2-Fluoro-4-(4-methylthiophenyl)phenol, 95% is synthesized through a process called the Williamson ether synthesis. This method involves the reaction of an alcohol and an alkyl halide in the presence of a base, usually sodium hydroxide. In the case of 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%, the alcohol is 4-methylthiophenol and the alkyl halide is 2-fluorophenyl bromide. The reaction occurs in aqueous ethanol and yields the desired product, 2-Fluoro-4-(4-methylthiophenyl)phenol, 95%, as the major product.